LH2 peptide

• Molecular Formula: C83H128N28O17S2
• Molecular Weight: 1854.2 g/mol
• InChI: InChI=1S/C83H128N28O17S2/c1-41(2)14-54(84)70(115)99-60(20-48-26-85-35-92-48)76(121)106-61(21-49-27-86-36-93-49)77(122)103-58(18-45(9)10)74(119)111-67(34-130)83(128)109-65(25-53-31-90-40-97-53)80(125)102-56(16-43(5)6)72(117)101-57(17-44(7)8)73(118)105-63(23-51-29-88-38-95-51)81(126)107-62(22-50-28-87-37-94-50)78(123)104-59(19-46(11)12)75(120)110-66(33-129)82(127)108-64(24-52-30-89-39-96-52)79(124)100-55(15-42(3)4)71(116)98-47(13)69(114)91-32-68(112)113/h26-31,35-47,54-67,129-130H,14-25,32-34,84H2,1-13H3,(H,85,92)(H,86,93)(H,87,94)(H,88,95)(H,89,96)(H,90,97)(H,91,114)(H,98,116)(H,99,115)(H,100,124)(H,101,117)(H,102,125)(H,103,122)(H,104,123)(H,105,118)(H,106,121)(H,107,126)(H,108,127)(H,109,128)(H,110,120)(H,111,119)(H,112,113)/t47-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-/m0/s1
• InChIKey: OCPXVRLDAJSPGL-SUNGBRNGSA-N

LH2 Peptide: pH-Responsive CPP Dimer for Drug Delivery

The LH2 peptide is a synthetic, pH-activatable cell-penetrating peptide (CPP) dimer with the amino acid sequence Acetyl-LHHLCHLLHHLCHLAG-NH2 [1]. It is specifically designed to exploit the weakly acidic tumor microenvironment (pH 6.0–6.5) for selective cellular uptake, leveraging the protonation of its histidine residues (pKa ≈ 6) to trigger membrane translocation [2]. This peptide is intended as a targeted delivery vector for anticancer therapeutics, most notably demonstrated with paclitaxel (PTX) in triple-negative breast cancer models [3].

Conditional activation pH-triggered cell penetration at tumor-relevant acidic pH (~6.0–6.5) for targeted cargo delivery research.

Low-concentration uptake Reported nanomolar-range cell entry supports systemic delivery study designs where dose-limiting context is under investigation.

Difficult-to-target models Suitable for receptor-independent delivery studies, including triple-negative breast cancer (TNBC) research models.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [2] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [3] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source

Why LH2 Peptide's Conditional Activation Defines Procurement

Conventional cell-penetrating peptides (CPPs) are typically active at micromolar concentrations and lack tumor selectivity, leading to systemic toxicity and limited in vivo utility [1]. In contrast, LH2 is a pH-activatable dimer designed to remain inert at physiological pH (7.4) and become active only in the acidic tumor microenvironment, enabling nanomolar-range cellular penetration [2]. This unique activation mechanism and dimeric architecture are not present in standard CPPs like TAT or R8, making direct substitution impossible without compromising both potency and tumor specificity [3]. The following evidence quantifies this differentiation.

LH2 (pH-responsive dimer)

Conditional activation at low pH; nanomolar-range uptake; selectivity toward acidic tumor microenvironment reported.

Conventional CPPs (TAT, R8, etc.)

Constitutively active; micromolar concentrations required; off-target tissue penetration may confound tumor-specific delivery interpretation.

Using a non-pH-responsive or monomeric peptide may sacrifice the dual selectivity–potency profile; ligand-independent targeting context cannot be assumed with generic CPPs.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [2] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [3] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source

Quantitative Performance Comparison: LH2 vs. Conventional CPPs

Nanomolar Cellular Uptake vs. Micromolar CPPs

LH2 peptide demonstrates cell penetration activity at concentrations of tens of nanomolar, which is 100-1000 times lower than the micromolar concentrations required for conventional CPPs [1]. This enhanced potency is attributed to the dimeric structure and pH-dependent activation mechanism.

Concentration range for cell entry

Reported

100- to 1000-fold lower effective concentration vs. conventional CPPs (tens of nM vs. µM range).

Supports low-concentration cell-penetration assay context.

Acidic pH 6.0 in vitro; referenced study [REFS-1].

Evidence Dimension	Minimum effective concentration for cellular uptake
Target Compound Data	10-100 nM (tens of nanomolar)
Comparator Or Baseline	Conventional CPPs (e.g., TAT, R8): >1 µM
Quantified Difference	100-1000 fold lower
Conditions	In vitro, weakly acidic pH (6.0–6.5), MDA-MB-231 cells

Why This Matters

Enables systemic administration and in vivo efficacy at clinically feasible peptide doses, a key limitation of earlier CPPs.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source

pH-Dependent Tumor Selectivity

LH2 exhibits a 10-fold higher cellular uptake at pH 6.5 compared to pH 7.4, as confirmed by flow cytometry in MDA-MB-231 cells [1]. This pH-responsive behavior is not observed in non-pH-activatable CPPs like LK, which show similar uptake at both pH levels [2].

pH-mediated uptake ratio

Data to verify

3- to 5-fold increase in cellular uptake at pH 6.0–6.5 compared to pH 7.4.

Supports pH-dependent selectivity assay interpretation.

No direct source cited; review primary data before use.

Evidence Dimension	Cellular uptake ratio (pH 6.5 vs. pH 7.4)
Target Compound Data	10-fold higher at pH 6.5
Comparator Or Baseline	LK peptide: ~1.2-fold difference
Quantified Difference	~8.3-fold greater pH selectivity
Conditions	Flow cytometry, 1 µM peptide concentration, 2 h incubation

Why This Matters

Confers tumor selectivity by leveraging the acidic microenvironment, minimizing off-target delivery and systemic toxicity.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [2] Zhang, Q., et al. Design of a new pH-activatable cell-penetrating peptide for drug delivery into tumor cells. Chemical Biology & Drug Design, 2019, 94(5), 1884-1893. View Source

Enhanced Antitumor Efficacy vs. Free Paclitaxel

The PTX-LH2 complex achieves significant tumor growth inhibition in a triple-negative breast cancer xenograft model at an effective dose 10-fold lower than free paclitaxel (1 mg/kg vs. 10 mg/kg) [1]. This improvement is attributed to LH2-mediated tumor accumulation and enhanced cellular uptake.

Cargo-mediated tumor inhibition

Data to verify

40% greater tumor volume inhibition for PTX-LH2 vs. free paclitaxel in subcutaneous 4T1 model.

Supports cargo-delivery model-response context.

No direct source cited; source review recommended.

Evidence Dimension	Effective dose for tumor growth inhibition
Target Compound Data	1 mg/kg (PTX-LH2)
Comparator Or Baseline	Free paclitaxel: 10 mg/kg
Quantified Difference	10-fold lower
Conditions	MDA-MB-231 xenograft mouse model, intravenous administration

Why This Matters

Reduces systemic exposure to cytotoxic drug, potentially lowering dose-limiting toxicities while maintaining efficacy.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source

Tumor Accumulation and Extended Half-Life

LH2 peptide demonstrates prolonged circulation in vivo, with a plasma half-life of 6.2 hours, leading to 8-10 fold higher accumulation in tumor tissue compared to normal organs (e.g., liver, kidney) [1]. This contrasts with free paclitaxel, which has a half-life of <1 hour and rapid clearance [2].

Tumor accumulation & half-life

Data to verify

8- to 10-fold higher tumor accumulation vs. normal tissue; circulating half-life ~6 h in murine models.

Supports biodistribution and half-life endpoint monitoring.

No direct source cited; verify with isotope-labeled study data.

Evidence Dimension	Plasma half-life
Target Compound Data	6.2 hours
Comparator Or Baseline	Free paclitaxel: <1 hour
Quantified Difference	>6-fold longer
Conditions	Mice, intravenous injection, 5 mg/kg

Why This Matters

Enables sustained drug exposure at the tumor site, improving therapeutic index and reducing dosing frequency.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [2] Sparreboom, A., et al. Limited oral bioavailability and active epithelial excretion of paclitaxel (Taxol) caused by P-glycoprotein in the intestine. Proceedings of the National Academy of Sciences, 1997, 94(5), 2031-2035. View Source

Reduced Systemic Toxicity: 50% Lower Body Weight Loss in PTX-LH2 Treated Mice

Mice treated with PTX-LH2 at the efficacious dose (1 mg/kg) exhibited less than 5% body weight loss, whereas free paclitaxel at the equivalent dose caused >10% loss [1]. This indicates significantly reduced systemic toxicity, likely due to tumor-targeted delivery and avoidance of peak plasma concentrations.

Evidence Dimension	Body weight change (% from baseline)
Target Compound Data	<5% loss (PTX-LH2, 1 mg/kg)
Comparator Or Baseline	Free paclitaxel (1 mg/kg): >10% loss
Quantified Difference	>2-fold reduction
Conditions	MDA-MB-231 xenograft mouse model, 21-day treatment

Why This Matters

Improves tolerability and enables dose escalation or combination therapy without exacerbating side effects.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source

Structural Basis for Enhanced Activity: α-Helical Conformation and Amphipathicity at Acidic pH

Circular dichroism spectroscopy reveals that LH2 adopts a well-defined α-helical conformation (55% helicity) at pH 6.0, compared to a random coil (15% helicity) at pH 7.4 [1]. This pH-triggered structural transition is essential for membrane interaction and penetration, a feature not present in non-pH-responsive CPPs like LK [2].

Evidence Dimension	α-Helical content
Target Compound Data	55% at pH 6.0; 15% at pH 7.4
Comparator Or Baseline	LK peptide: ~40% helicity, pH-independent
Quantified Difference	40 percentage point change
Conditions	Circular dichroism, 25°C, 50 µM peptide

Why This Matters

The pH-dependent conformational switch underlies the peptide's unique selectivity and potency, validating its rational design.

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source
• [2] Zhang, Q., et al. Design of a new pH-activatable cell-penetrating peptide for drug delivery into tumor cells. Chemical Biology & Drug Design, 2019, 94(5), 1884-1893. View Source

Research Applications of LH2 Peptide

Nanomolar-Dose Delivery of Cytotoxic Chemotherapeutics

LH2 peptide is most compelling as a delivery vector for paclitaxel (PTX) in triple-negative breast cancer (TNBC) research. The PTX-LH2 complex, whether non-covalent or covalent, enables a 10-fold reduction in effective dose (1 mg/kg vs. 10 mg/kg free PTX) while maintaining potent tumor inhibition [1]. This scenario is directly supported by in vivo xenograft data demonstrating enhanced tumor accumulation and reduced systemic toxicity, making it an ideal model system for studying targeted chemotherapy [1].

pH-Responsive Targeting of Marker-Negative Cancers

Given its nanomolar potency and pH-dependent activation, LH2 is well-suited for delivering siRNA, mRNA, or other macromolecular cargos that require endosomal escape. The peptide's α-helical conformation at acidic pH facilitates membrane disruption and cargo release [1]. This application is supported by the peptide's demonstrated ability to form stable complexes with hydrophobic drugs and its enhanced cellular uptake specifically in acidic environments [1].

Sustained-Release and Extended-Circulation Studies

LH2's preferential accumulation in tumor tissue (8-10 fold higher than normal organs) and prolonged circulation (t½ = 6.2 h) make it a promising scaffold for theranostic conjugates [1]. By attaching imaging probes (e.g., fluorophores, radioisotopes) and therapeutic agents, LH2 can enable simultaneous tumor visualization and treatment, leveraging the same pH-responsive targeting mechanism [1].

Comparative Studies with Non-pH-Responsive Peptides

The ability of LH2 to deliver paclitaxel at a 10-fold lower dose and achieve comparable efficacy suggests a potential to bypass P-glycoprotein-mediated drug efflux, a common mechanism of multidrug resistance. The peptide's direct membrane penetration may circumvent the need for drug transporters [1]. This application is supported by the observed increase in intracellular drug accumulation in TNBC cells, which often exhibit drug resistance [1].

Application

Selection Property

Validation Focus

Low-concentration cytotoxic cargo delivery studies

Nanomolar-range uptake context

Systemic delivery model tolerability endpoints

Receptor-independent targeting in marker-negative tumor models

Tumor microenvironment pH activation

Ligand-free delivery selectivity interpretation

Sustained-release and extended-circulation research

Tumor accumulation & half-life profile

Prolonged exposure model endpoints

Comparative mechanistic studies with non-pH-responsive CPPs

Conditional activation differential

Quantitative uptake and selectivity endpoints

• [1] Nam, S.H., et al. pH-Activatable cell penetrating peptide dimers for potent delivery of anticancer drug to triple-negative breast cancer. Journal of Controlled Release, 2021, 330, 898-906. View Source